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Compound of Interest

Compound Name: 2-Benzylcyclohexanone

Cat. No.: B1266569 Get Quote

CAS Number: 946-33-8

This technical guide provides an in-depth overview of 2-Benzylcyclohexanone, a versatile

chemical intermediate. The information is tailored for researchers, scientists, and professionals

in drug development and chemical synthesis. This document covers the compound's chemical

and physical properties, safety data, a detailed experimental protocol for its synthesis, and a

visual representation of the synthetic workflow.

Chemical and Physical Properties
2-Benzylcyclohexanone is a cyclic ketone with a benzyl substituent at the alpha position. Its

chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 946-33-8 [1]

Molecular Formula C₁₃H₁₆O [2]

Molecular Weight 188.27 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Melting Point 28-30 °C [2][3]

Boiling Point 103-105 °C at 0.2 mmHg [2][3]

Density 1.024 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.536

Safety and Handling
2-Benzylcyclohexanone is classified as an irritant and requires careful handling to avoid

exposure. The pertinent safety information is detailed in the following table.

Hazard Information Details Reference(s)

GHS Pictogram Exclamation mark

Signal Word Warning

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Personal Protective Equipment
Eyeshields, gloves, type ABEK

(EN14387) respirator filter

Storage Class 10: Combustible liquids
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Experimental Protocol: Synthesis of 2-
Benzylcyclohexanone
The following protocol describes the synthesis of 2-Benzylcyclohexanone via the alkylation of

cyclohexanone, adapted from a procedure for a similar compound.[4] This method involves the

formation of a lithium enolate followed by alkylation with benzyl bromide.

Materials and Reagents:

Cyclohexanone

Diisopropylamine

n-Butyllithium in hexane (1.6 M solution)

Benzyl bromide

Tetrahydrofuran (THF), anhydrous

1 M Hydrochloric acid (HCl) solution

Petroleum ether

Diethyl ether

Saturated aqueous sodium carbonate solution

Anhydrous magnesium sulfate

Nitrogen gas (anhydrous, oxygen-free)

Procedure:

Preparation of Lithium Diisopropylamide (LDA):

Equip a 500-mL, three-necked, round-bottomed flask with a mechanical stirrer, a pressure-

equalizing dropping funnel, and a Claisen head fitted with a low-temperature thermometer

and a nitrogen inlet.
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Charge the flask with anhydrous THF (80 mL) and diisopropylamine (5.55 g, 55 mmol).

Cool the solution to -15°C and add the 1.6 M n-butyllithium solution in hexane (34.4 mL,

55 mmol) dropwise over 10 minutes.

Stir the reaction mixture at -15°C for 30 minutes.

Enolate Formation:

Cool the LDA solution to -78°C in a dry ice-acetone bath.

Add a solution of cyclohexanone (4.9 g, 50 mmol) in THF (20 mL) over 5 minutes.

Stir the reaction mixture for 2 hours at -78°C to ensure the complete formation of the

lithium enolate.

Alkylation:

To the enolate solution at -78°C, add benzyl bromide (8.55 g, 50 mmol) dropwise.

Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2

hours.

Workup and Extraction:

Hydrolyze the reaction by the dropwise addition of 100 mL of a 1 M aqueous HCl solution

over 15 minutes.

Add petroleum ether (100 mL), separate the aqueous layer, and extract it three times with

50-mL portions of diethyl ether.

Combine the organic layers and wash with 100 mL of a saturated aqueous sodium

carbonate solution.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by short-path distillation under reduced pressure to afford 2-
Benzylcyclohexanone as a pale yellow oil.

Synthetic Workflow
The following diagram illustrates the key stages in the synthesis and purification of 2-
Benzylcyclohexanone.
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Synthesis and Purification of 2-Benzylcyclohexanone
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Caption: Workflow for the synthesis and purification of 2-Benzylcyclohexanone.
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Biological Activity
While 2-Benzylcyclohexanone is primarily utilized as a synthetic intermediate in the

pharmaceutical and fragrance industries, its structural motif is present in various bioactive

molecules.[2] For instance, more complex derivatives have been investigated for their

antibacterial properties. One such derivative, 2',6-Bis(4-hydroxybenzyl)-2-acetylcyclohexanone,

has been shown to target the FtsZ protein, which is crucial for bacterial cell division. However,

specific signaling pathways directly involving 2-Benzylcyclohexanone are not extensively

documented in scientific literature. Its main role remains as a versatile building block for the

synthesis of more complex and potentially biologically active compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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